4-[(1-methylimidazol-2-yl)methyl]-N-(1,3,4-thiadiazol-2-yl)piperazine-1-carboxamide

• IUPAC Name: 4-[(1-methylimidazol-2-yl)methyl]-N-(1,3,4-thiadiazol-2-yl)piperazine-1-carboxamide
• InChI: InChI=1S/C12H17N7OS/c1-17-3-2-13-10(17)8-18-4-6-19(7-5-18)12(20)15-11-16-14-9-21-11/h2-3,9H,4-8H2,1H3,(H,15,16,20)
• InChI Key: ACJKNBLOOBAEGK-UHFFFAOYSA-N
• Canonical SMILES: CN1C=CN=C1CN2CCN(CC2)C(=O)NC3=NN=CS3
• Molecular Formula: C12H17N7OS
• Molecular Weight: 307.38 g/mol

Description

4-[(1-methylimidazol-2-yl)methyl]-N-(1,3,4-thiadiazol-2-yl)piperazine-1-carboxamide is a complex organic compound that features a piperazine ring, an imidazole moiety, and a thiadiazole group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-[(1-methylimidazol-2-yl)methyl]-N-(1,3,4-thiadiazol-2-yl)piperazine-1-carboxamide typically involves multi-step organic reactions. One common approach is to start with the preparation of the imidazole and thiadiazole intermediates, followed by their coupling with a piperazine derivative. The reaction conditions often require the use of catalysts, specific solvents, and controlled temperatures to ensure high yields and purity.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to maximize efficiency and minimize costs. This could include the use of continuous flow reactors, automated synthesis platforms, and advanced purification techniques to ensure the compound meets the required specifications for its intended applications.

Chemical Reactions Analysis

Types of Reactions

4-[(1-methylimidazol-2-yl)methyl]-N-(1,3,4-thiadiazol-2-yl)piperazine-1-carboxamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents like hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions may involve agents such as sodium borohydride or lithium aluminum hydride.

Substitution: The compound can participate in nucleophilic or electrophilic substitution reactions, depending on the functional groups present.

Common Reagents and Conditions

Common reagents used in these reactions include acids, bases, oxidizing agents, and reducing agents. The reaction conditions, such as temperature, solvent, and pH, are carefully controlled to achieve the desired transformations.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxidized derivatives, while substitution reactions can introduce new functional groups into the molecule.

Scientific Research Applications

4-[(1-methylimidazol-2-yl)methyl]-N-(1,3,4-thiadiazol-2-yl)piperazine-1-carboxamide has several scientific research applications:

Chemistry: It is used as a building block for the synthesis of more complex molecules.

Biology: The compound can be used in studies involving enzyme inhibition, receptor binding, and other biochemical processes.

Industry: The compound may be used in the development of new materials with unique properties.

Mechanism of Action

The mechanism of action of 4-[(1-methylimidazol-2-yl)methyl]-N-(1,3,4-thiadiazol-2-yl)piperazine-1-carboxamide involves its interaction with specific molecular targets, such as enzymes or receptors. The imidazole and thiadiazole groups can form hydrogen bonds and coordinate with metal ions, influencing the compound’s biological activity. The piperazine ring provides structural stability and can enhance the compound’s binding affinity to its targets.

Comparison with Similar Compounds

Similar Compounds

1-methylimidazole: An aromatic heterocyclic compound used as a precursor in various chemical syntheses.

4,5-diphenyl-1H-imidazole: A compound with antioxidant activity.

tris[(1-methylimidazol-2-yl)methyl]amine: Used in coordination chemistry studies.

Uniqueness

4-[(1-methylimidazol-2-yl)methyl]-N-(1,3,4-thiadiazol-2-yl)piperazine-1-carboxamide is unique due to its combination of imidazole, thiadiazole, and piperazine moieties, which confer distinct chemical and biological properties. This combination allows for versatile applications in various fields, making it a valuable compound for research and development.